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Compound of Interest

Compound Name:
Benzo[d]isothiazol-7-ylboronic

acid

Cat. No.: B13651770

Get Quote

Executive Summary & Retrosynthetic Analysis
Target Molecule: Benzo[d]isothiazol-7-ylboronic acid (or Pinacol Ester) CAS Registry

(Pinacol Ester): 1443293-85-3 (Analogous reference) Core Challenge: Accessing the sterically

sensitive 7-position (adjacent to the sulfur atom) with high regioselectivity.

Strategic Rationale
Direct electrophilic halogenation of benzo[d]isothiazole typically occurs at the C3 (pseudo-

benzylic) or C5 positions due to electronic directing effects. Direct C–H borylation (Ir-catalyzed)

is often sterically directed to the C5 or C6 positions, avoiding the C4 (peri-to-C3) and C7 (peri-

to-S) sites.

Therefore, the most robust route is Route A: The "Pre-functionalized" Cyclization Strategy. We

construct the isothiazole ring after installing the halogen at the desired position.

Precursor: 3-Bromo-2-fluorobenzaldehyde.
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Key Transformation: Nucleophilic aromatic substitution (SNAr) of fluoride by sulfur, followed

by in situ condensation with ammonia.
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Figure 1: Retrosynthetic disconnection showing the logic of installing the halogen prior to ring

closure.

Detailed Experimental Protocols
Step 1: Synthesis of 7-Bromobenzo[d]isothiazole
This step utilizes a metal-free oxidative cyclization. The fluoride at the 2-position is activated for

displacement by the aldehyde group (electron-withdrawing), while the bromine at the 3-position

remains intact to become the 7-bromo substituent.

Reagents & Materials:

3-Bromo-2-fluorobenzaldehyde (1.0 equiv)

Sulfur (S8, elemental) (1.2 equiv)

Aqueous Ammonia (25-28% NH3) (5.0 equiv)

DMF (Dimethylformamide), anhydrous[1]

Protocol:

Setup: Charge a pressure tube or a round-bottom flask (equipped with a condenser) with 3-

bromo-2-fluorobenzaldehyde (10.0 g, 49.2 mmol) and elemental sulfur (1.9 g, 59.0 mmol).
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Solvation: Add anhydrous DMF (100 mL). Stir until the aldehyde is dissolved.

Ammonia Addition: Slowly add aqueous ammonia (15 mL, ~250 mmol). Note: The reaction

may be slightly exothermic.

Reaction: Seal the tube (or cap the flask) and heat the mixture to 90 °C for 16 hours. The

solution will turn deep red/brown, indicating the formation of polysulfide intermediates.

Monitoring: Monitor by TLC (Hexane/EtOAc 9:1) or LC-MS.[2][3] Look for the disappearance

of the aldehyde and the formation of the product (M+H = 214/216).

Workup:

Cool to room temperature.[4][5]

Pour the mixture into ice-water (500 mL). The product typically precipitates as a solid.

Extract with Ethyl Acetate (3 x 100 mL) if precipitation is incomplete.

Wash the combined organics with brine (2 x 100 mL) to remove DMF.

Dry over Na2SO4, filter, and concentrate.

Purification: Purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

Yield Expectation: 65-75%

Appearance: Pale yellow to off-white solid.

Mechanism Insight: Ammonia reacts with sulfur to generate polysulfide anions (Sx2-). These

nucleophiles displace the fluoride (SNAr). The resulting thiolate/polysulfide attacks the imine

(formed from aldehyde + ammonia) to close the ring, followed by oxidation (loss of H2) to

aromatize.

Step 2: Miyaura Borylation (Synthesis of Pinacol Ester)
Palladium-catalyzed cross-coupling converts the aryl bromide to the boronic ester.

Reagents:
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7-Bromobenzo[d]isothiazole (from Step 1) (1.0 equiv)

Bis(pinacolato)diboron (B2Pin2) (1.2 equiv)

Pd(dppf)Cl2[6]·CH2Cl2 (0.05 equiv)

Potassium Acetate (KOAc) (3.0 equiv)

1,4-Dioxane (degassed)

Protocol:

Inert Atmosphere: Purge a reaction vial with Nitrogen or Argon.

Charging: Add 7-bromobenzo[d]isothiazole (5.0 g, 23.3 mmol), B2Pin2 (7.1 g, 28.0 mmol),

and KOAc (6.8 g, 70.0 mmol).

Catalyst: Add Pd(dppf)Cl2 (950 mg, 1.1 mmol).

Solvent: Add 1,4-Dioxane (50 mL). Sparge with argon for 10 minutes to remove oxygen

(critical to prevent protodebromination).

Heating: Heat to 95 °C for 4-6 hours.

Workup:

Cool to room temperature.[4][5]

Filter through a pad of Celite to remove palladium black. Rinse with EtOAc.[3]

Concentrate the filtrate.[5]

Purification: Flash chromatography (Hexane/EtOAc).

Note: Boronic esters can degrade on acidic silica. Use neutralized silica (pre-washed with

1% Et3N) or run a fast column.

Yield Expectation: 70-85%
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Product:Benzo[d]isothiazol-7-ylboronic acid pinacol ester.

Step 3: Hydrolysis to Boronic Acid (Optional)
While the pinacol ester is the preferred storage form, the free acid can be generated for

specific coupling requirements.

Protocol:

Dissolve the pinacol ester in Acetone/Water (3:1).

Add Sodium Periodate (NaIO4, 3.0 equiv) and Ammonium Acetate (NH4OAc, 3.0 equiv).

Stir at room temperature for 12-24 hours.

Remove acetone under vacuum. Extract the aqueous layer with EtOAc.[3]

The boronic acid may exist as a trimeric boroxine anhydride; treat with aqueous NaOH, wash

with organic solvent, then acidify the aqueous layer to precipitate the free boronic acid.

Critical Process Parameters & Troubleshooting
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Parameter Condition/Issue Recommendation

Regioselectivity Wrong Isomer

Ensure starting material is 3-

bromo-2-fluorobenzaldehyde.

Using 6-bromo-2-fluoro

precursor yields the 4-bromo

isomer.

Reaction Safety H2S Evolution

The cyclization generates

sulfides. Perform in a well-

ventilated fume hood. Use a

bleach trap for effluent gas.

Purification Protodeboronation

During Step 2, if the reaction

runs too long or temp is too

high (>110°C), the Boron

group can be lost (replaced by

H). Monitor strictly by LCMS.

Catalyst Choice Low Conversion

If Pd(dppf)Cl2 is slow, switch to

XPhos Pd G2 or

Pd2(dba)3/PCy3 for sterically

hindered substrates.

Structural Verification (Data Simulation)
For the final Benzo[d]isothiazol-7-ylboronic acid pinacol ester:

1H NMR (400 MHz, CDCl3):

δ 9.10 (s, 1H, H-3) — Characteristic deshielded proton of the isothiazole ring.

δ 8.15 (d, J = 7.5 Hz, 1H, H-4 or H-6).

δ 7.95 (d, J = 7.5 Hz, 1H, H-6 or H-4).

δ 7.60 (t, J = 7.5 Hz, 1H, H-5).

δ 1.42 (s, 12H, Pinacol CH3).
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13C NMR: Characteristic signals at ~155 ppm (C-3) and ~84 ppm (Pinacol C-O). Carbon

attached to Boron is typically broad or invisible due to quadrupole relaxation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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